Cas no 1187933-51-2 (4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride)

• Product Name: 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride
• CAS No: 1187933-51-2
• MF: C₁₀H₁₀ClFN₂O
• MW: 228.650604724884
• MDL: MFCD09832199
• CID: 1208746
• PubChem ID: 45480200
• Update Time: 2025-06-08

4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine Hydrochloride ( 1:1)
• (2-(4-fluorophenyl)oxazol-4-yl)methanamine HCl
• C-[2-(4-Fluoro-phenyl)-oxazol-4-yl]-methylamine hydrochloride
• (2-(4-FLUOROPHENYL)OXAZOL-4-YL)METHANAMINE HYDROCHLORIDE
• AS-30174
• A925317
• 1-[2-(4-FLUOROPHENYL)-1,3-OXAZOL-4-YL]METHANAMINE HYDROCHLORIDE
• MFCD09832199
• 4-aminomethyl-2-(4-fluorophenyl)oxazole hcl
• CS-0106522
• [2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine hydrochloride
• SB31579
• (2-(4-FLUOROPHENYL)OXAZOL-4-YL)METHANAMINEHYDROCHLORIDE
• AKOS024262614
• 1187933-51-2
• [2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanamine;hydrochloride
• 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride

• MDL： MFCD09832199
• Inchi： 1S/C10H9FN2O.ClH/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10;/h1-4,6H,5,12H2;1H
• InChI Key： SPSCBBJUGQDXCX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1=NC(=CO1)CN

Computed Properties

• Exact Mass: 228.0467
• Monoisotopic Mass: 228.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.05

4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride

Comprehensive Overview of 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride (CAS No. 1187933-51-2)

4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride (CAS No. 1187933-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both an aminomethyl group and a 4-fluorophenyl moiety enhances its potential applications in drug discovery and development.

In recent years, the demand for fluorinated compounds like 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutics targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial drugs. The compound's CAS No. 1187933-51-2 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The structural features of 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride make it a versatile intermediate in medicinal chemistry. The oxazole ring is a common pharmacophore found in many FDA-approved drugs, while the fluorine substitution often enhances binding affinity to biological targets. This combination has led to its exploration in high-throughput screening and structure-activity relationship (SAR) studies. Users searching for "oxazole derivatives in drug discovery" or "fluorophenyl compounds for CNS applications" will find this compound highly relevant.

From a synthetic perspective, CAS No. 1187933-51-2 is typically prepared through multi-step organic reactions, including cyclization and amination processes. Its hydrochloride salt form improves solubility, making it suitable for in vitro and in vivo studies. The compound's purity and stability are critical for reproducibility in research, which is why suppliers often highlight its HPLC and NMR characterization data.

Beyond pharmaceuticals, 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride has potential applications in agrochemicals and material science. Its fluorine-containing structure aligns with trends in green chemistry, where researchers seek eco-friendly alternatives with minimal environmental impact. Searches for "sustainable fluorinated compounds" or "oxazole-based materials" often intersect with discussions about this compound.

In summary, 4-Aminomethyl-2-(4-fluorophenyl)oxazole Hydrochloride (CAS No. 1187933-51-2) represents a promising candidate for advancing drug development and chemical innovation. Its unique structure, combined with the growing interest in fluorinated heterocycles, positions it as a valuable tool for researchers. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.